N,N-diethyl-2-(3-methylphenoxy)acetamide
Overview
Description
“N,N-diethyl-2-(3-methylphenoxy)acetamide” is a chemical compound with the molecular formula C13H19NO2 . It is also known by its IUPAC name, N,N-dimethyl-2-(2-methylphenoxy)acetamide .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H15NO2/c1-9-6-4-5-7-10(9)14-8-11(13)12(2)3/h4-7H,8H2,1-3H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 193.25 .Scientific Research Applications
Biological and Pharmacological Effects
Research has delved into the biological and toxicological profiles of acetamide derivatives, highlighting their commercial importance and the significant addition to our knowledge regarding their biological consequences on human exposure over the years. For instance, Kennedy (2001) discusses the toxicology of acetamide and its derivatives, emphasizing the varied biological responses among these chemicals and their potential usage implications Kennedy, G. (2001).
Environmental Impact and Degradation
The degradation of acetaminophen, a compound structurally related to N,N-diethyl-2-(3-methylphenoxy)acetamide, in environmental settings through advanced oxidation processes has been extensively reviewed. This includes understanding the kinetics, mechanisms, by-products, and biotoxicity of these processes, suggesting the environmental fate of similar acetamide derivatives could follow comparable pathways Qutob, M., Hussein, M., Alamry, K., & Rafatullah, M. (2022).
Pharmacological Development
The literature survey on phenoxy acetamide derivatives highlights their chemical diversity and pharmacological significance, offering insights into the development of new pharmaceutical compounds. This suggests a pathway for considering this compound and its derivatives as potential therapeutic agents Al-Ostoot, F.H., Zabiulla, Salah, S., & Khanum, S.A. (2021).
Safety and Toxicological Considerations
The safety profile of N,N-diethyl-3-methylbenzamide (DEET), closely related to this compound, highlights the importance of formulation and appropriate use to mitigate potential toxic effects and enhance protective efficacy against insect bites. This indicates that similar considerations may apply to the use and development of this compound in pharmaceutical and other applications Qiu, H., Jun, H., & Mccall, J. (1998).
Safety and Hazards
properties
IUPAC Name |
N,N-diethyl-2-(3-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-4-14(5-2)13(15)10-16-12-8-6-7-11(3)9-12/h6-9H,4-5,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHBRYRNAZCSUIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)COC1=CC=CC(=C1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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